4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(4-methoxy-3-nitrophenyl)methanone
• InChI: InChI=1S/C14H18N2O5/c1-9-7-15(8-10(2)21-9)14(17)11-4-5-13(20-3)12(6-11)16(18)19/h4-6,9-10H,7-8H2,1-3H3
• InChI Key: SVUWWFRUKSMTMN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C14H18N2O5
• DSSTOX Substance ID: DTXSID90386300
• Molecular Weight: 294.30 g/mol
• CAS RN: 5652-67-5

Description

4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine, also known as MNBD, is a chemical compound with potential applications in scientific research. It is a derivative of morpholine, a cyclic amine commonly used in organic synthesis. MNBD has been synthesized and studied for its potential as a fluorescent probe for biological imaging, as well as for its potential as a chemical tool for studying protein-protein interactions.

Mechanism of Action

4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine works by binding to specific proteins or peptides of interest and emitting fluorescence upon excitation with light. The binding of 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine to its target can be detected using fluorescence microscopy or spectroscopy. 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine can also be used in combination with other fluorescent probes to study complex biological processes, such as protein trafficking and signaling pathways.
Biochemical and Physiological Effects:
4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine is a non-toxic compound and does not have any known biochemical or physiological effects on living organisms. It is commonly used in vitro to study protein-protein interactions and other biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine in scientific research include its high sensitivity and selectivity for specific proteins or peptides, as well as its compatibility with live cell imaging. 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine is also relatively easy to synthesize and can be modified to suit specific experimental needs. However, 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine has some limitations, including its potential for non-specific binding and its limited photostability, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for research on 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine. One area of focus is the development of new 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine derivatives with improved photostability and specificity for certain proteins or peptides. Another area of interest is the application of 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine in high-throughput screening assays for drug discovery. 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine can also be used in combination with other imaging techniques, such as electron microscopy, to provide a more comprehensive view of biological processes. Overall, 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine has the potential to be a valuable tool for scientific research in a variety of fields.

Synthesis Methods

4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine can be synthesized through a multi-step process starting with commercially available starting materials. The synthesis involves the reaction of 4-methoxy-3-nitrobenzoic acid with 2,6-dimethylmorpholine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the desired product. The reaction can be optimized by adjusting the reaction conditions, such as temperature and solvent, to achieve high yields and purity.

Scientific Research Applications

4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine has potential applications in scientific research, particularly in the fields of biochemistry and cell biology. It has been studied as a fluorescent probe for imaging protein-protein interactions in live cells. 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine can be conjugated to proteins or peptides of interest and used to monitor their interactions in real-time. 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine has also been used to study the binding kinetics of small molecules to proteins, as well as to investigate the effects of protein modifications on their interactions.